Cas no 1027514-13-1 (Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate)

Ethyl 4-(tert-Butyl)-α,α-difluorophenylacetate is a fluorinated ester compound characterized by its tert-butyl and difluoromethyl substituents, which enhance its stability and reactivity in synthetic applications. The difluoromethyl group imparts unique electronic properties, making it valuable in the development of pharmaceuticals, agrochemicals, and specialty materials. Its ester functionality allows for further derivatization, while the tert-butyl group contributes to steric hindrance, influencing selectivity in reactions. This compound is particularly useful in cross-coupling reactions and as a building block for biologically active molecules. Its well-defined structure and purity ensure consistent performance in research and industrial processes.
Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate structure
1027514-13-1 structure
Product Name:Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
CAS No:1027514-13-1
MF:C14H18F2O2
MW:256.288331508636
MDL:MFCD11007714
CID:4559443
PubChem ID:39058319
Update Time:2025-10-29

Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl-2,2-difluoro-2-(4-tert-butylphenyl)acetate
    • Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
    • ethyl 2-(4-tert-butylphenyl)-2,2-difluoroacetate
    • Benzeneacetic acid, 4-(1,1-dimethylethyl)-α,α-difluoro-, ethyl ester
    • Benzeneacetic acid, 4-(1,1-dimethylethyl)-alpha,alpha-difluoro-, ethyl ester
    • Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
    • CRB51413
    • FS-6158
    • SY038861
    • Ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate
    • ethyl (4-tert-butylphenyl)(difluoro)acetate
    • Benzeneaceticacid,4-(1,1-dimethylethyl)-alpha,alpha-difluoro-,ethylester
    • CS-0329820
    • Ethyl (4-tert-Butylphenyl)difluoroacetate
    • MFCD11007714
    • AC2738
    • AKOS006097244
    • 1027514-13-1
    • MDL: MFCD11007714
    • Inchi: 1S/C14H18F2O2/c1-5-18-12(17)14(15,16)11-8-6-10(7-9-11)13(2,3)4/h6-9H,5H2,1-4H3
    • InChI Key: WZGDUQNRJSHKRC-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(F)(F)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

  • Exact Mass: 256.12748614g/mol
  • Monoisotopic Mass: 256.12748614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC510339-1g
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
1027514-13-1
1g
£630.00 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92225-1g
ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate
1027514-13-1 93%
1g
¥1528.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X92225-5g
ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate
1027514-13-1 93%
5g
¥2568.0 2023-09-05
Fluorochem
035991-1g
Ethyl-2,2-difluoro-2-(4-tert-butylphenyl)acetate
1027514-13-1 95%
1g
£160.00 2022-03-01
Fluorochem
035991-5g
Ethyl-2,2-difluoro-2-(4-tert-butylphenyl)acetate
1027514-13-1 95%
5g
£635.00 2022-03-01
eNovation Chemicals LLC
D776216-1g
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
1027514-13-1 95%
1g
$605 2024-07-20
AN HUI ZE SHENG Technology Co., Ltd.
SY038861-1g
ethyl 2-(4-(tert-butyl)phenyl)-2,2-difluoroacetate
1027514-13-1 95%
1g
¥3870.97 2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01099868-1g
Benzeneacetic acid, 4-(1,1-dimethylethyl)-alpha,alpha-difluoro-, ethyl ester
1027514-13-1 95%
1g
¥1260.0 2023-04-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01099868-5g
Benzeneacetic acid, 4-(1,1-dimethylethyl)-alpha,alpha-difluoro-, ethyl ester
1027514-13-1 95%
5g
¥2122.0 2023-04-06
eNovation Chemicals LLC
D776216-1g
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate
1027514-13-1 95%
1g
$605 2025-02-21

Additional information on Ethyl4-(tert-Butyl)-alpha,alpha-difluorophenylacetate

Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate: A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate (CAS No. 1027514-13-1) is a fluorinated aromatic ester derivative that has garnered significant attention in medicinal chemistry and materials science. This compound features a phenolic core substituted with two fluorine atoms at the alpha positions, a tert-butyl group at the para position of the aromatic ring, and an ethyl ester functionality. The combination of these structural elements imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and functional material development.

Structurally, the difluoro substitution pattern introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. The presence of the tert-butyl group provides steric bulk, enhancing resistance to metabolic degradation—a critical factor in pharmaceutical applications. Recent studies have demonstrated that such fluorinated motifs can improve lipophilicity, cell membrane permeability, and metabolic stability, all of which are essential for optimizing drug candidates.

Synthesis of Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate typically involves electrophilic aromatic substitution or transition-metal-catalyzed fluorination strategies. A notable approach reported in *Organic Letters* (2023) employs palladium-catalyzed cross-coupling to introduce the difluoro group with high regioselectivity. This method aligns with modern green chemistry principles by minimizing byproduct formation and reducing reaction times.

Biological investigations have revealed promising profiles for this compound. In a 2024 study published in *Journal of Medicinal Chemistry*, researchers identified its potential as a lead structure for GPR55 receptor modulators, which are implicated in cancer progression and neuroinflammation. The fluorinated aromatic system was found to enhance binding affinity through favorable interactions with transmembrane helices in the receptor's orthosteric site.

From an analytical perspective, advanced techniques like X-ray crystallography and NMR spectroscopy have elucidated its conformational preferences. The molecule exhibits a planar arrangement due to conjugation between the ester carbonyl and aromatic ring, while the bulky tert-butyl group induces slight out-of-plane distortion—a feature that may influence crystallization behavior and solid-state properties.

In materials science applications, this compound serves as a building block for fluorescent dyes with tunable emission wavelengths. A 2023 patent (WO/2023/XXXXXX) describes its use in organic light-emitting diodes (OLEDs), where the fluorinated structure contributes to improved charge transport efficiency through enhanced π-electron delocalization across adjacent molecular layers.

Computational studies using density functional theory (DFT) have provided insights into its electronic properties. These models predict that the difluoro substitution lowers the HOMO-LUMO energy gap compared to non-fluorinated analogs, potentially enhancing redox activity while maintaining structural integrity under oxidative stress conditions—a critical consideration for battery electrolyte additives.

The environmental impact profile of this compound is being actively studied under REACH regulations. Preliminary ecotoxicity assessments indicate low aquatic toxicity when compared to similar aromatic esters without fluorination, suggesting that strategic fluorination can reduce environmental persistence while maintaining functional performance.

Ongoing research focuses on expanding its utility as a scaffold for covalent inhibitors targeting cysteine proteases involved in parasitic diseases. The electrophilic nature of the ester carbonyl group enables selective Michael addition reactions with nucleophilic enzyme residues, offering a novel approach to combat drug-resistant strains.

In conclusion, Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate represents a versatile platform for developing next-generation therapeutics and functional materials. Its unique combination of structural features continues to drive innovation across multiple scientific disciplines through both empirical studies and computational modeling approaches.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk